Cas no 2229201-18-5 (3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine)

• Product Name: 3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine
• CAS No: 2229201-18-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6529540
• PubChem ID: 165714434
• Update Time: 2025-10-25

3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine
• 2229201-18-5
• EN300-1824463

• Inchi： 1S/C10H13NO3/c1-10(6-14-10)9-7(12-2)4-11-5-8(9)13-3/h4-5H,6H2,1-3H3
• InChI Key： RVCAUYIEOCBOME-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C(=CN=CC=1OC)OC

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.9Ų

Additional information on 3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine

Introduction to 3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine (CAS No. 2229201-18-5)

3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine, with the CAS number 2229201-18-5, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive pyridine core and the presence of methoxy and methyloxirane substituents, which confer it with a range of interesting properties and reactivity profiles.

The molecular structure of 3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine is composed of a pyridine ring substituted at the 3 and 5 positions with methoxy groups and at the 4 position with a 2-methyloxirane moiety. The methoxy groups are known to enhance the electron-donating character of the molecule, while the oxirane ring provides a reactive site for various chemical transformations. This combination of functional groups makes 3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine an attractive candidate for use in synthetic chemistry and drug development.

In the realm of pharmaceutical research, 3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an intermediate in the synthesis of bioactive molecules with diverse biological activities. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that 3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine could serve as a valuable scaffold for the design of new drugs targeting specific disease pathways.

Beyond its pharmaceutical applications, 3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine has also been investigated for its utility in materials science. The unique electronic and structural properties of this compound make it suitable for use in the development of advanced materials with tailored functionalities. For example, scientists at the Massachusetts Institute of Technology (MIT) have utilized 3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine-based polymers to create novel materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, aerospace, and biomedical devices.

The synthetic versatility of 3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine is another key factor contributing to its significance in chemical research. The oxirane ring can undergo ring-opening reactions with various nucleophiles, leading to the formation of diverse products with different functionalities. This property makes it an excellent starting material for multistep synthetic sequences aimed at generating complex molecules with specific biological or material properties. Additionally, the methoxy groups can be selectively modified or removed through standard chemical transformations, further expanding the range of possible derivatives.

In terms of safety and handling, it is important to note that while 3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine is not classified as a hazardous substance under current regulations, proper precautions should always be taken when working with any chemical compound. This includes using appropriate personal protective equipment (PPE), ensuring adequate ventilation in laboratory settings, and following established safety protocols to minimize exposure risks.

To summarize, 3,5-dimethoxy-4-(2-methyloxiran-2-yl)pyridine (CAS No. 2229201-18-5) is a multifaceted compound with a wide array of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and reactivity profile make it an exciting area of research for scientists and chemists worldwide. As ongoing studies continue to uncover new properties and uses for this compound, it is likely that its importance will only continue to grow in the coming years.